5-Methyl-2-propylhex-2-enal

• CAS No.: 61630-59-9
• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol
• IUPAC Name: 5-methyl-2-propylhex-2-enal
• InChI: InChI=1S/C10H18O/c1-4-5-10(8-11)7-6-9(2)3/h7-9H,4-6H2,1-3H3
• InChI Key: HIKMEMXUHLXYDP-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=CCC(C)C)C=O

Description

5-Methyl-2-propylhex-2-enal is an α,β-unsaturated aldehyde characterized by a six-carbon chain with a propyl group at position 2 and a methyl group at position 4. Its molecular formula is C₁₀H₁₈O, with a molecular weight of 154.25 g/mol (based on structural analogs like 2-isopropyl-5-methylhex-2-enal) . The compound features a conjugated double bond (C2–C3) and an aldehyde functional group at C1, making it reactive in nucleophilic addition and oxidation reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

5-Methyl-2-propylhex-2-enal can be synthesized through several methods. One common approach involves the aldol condensation of 2-methylpentanal with acetaldehyde, followed by dehydration to form the desired product. The reaction typically requires a base catalyst such as sodium hydroxide and is conducted under controlled temperature conditions to ensure the formation of the enal product.

Industrial Production Methods

In an industrial setting, the production of 5-Methyl-2-propylhex-2-enal may involve continuous flow reactors to optimize yield and efficiency. The use of catalysts and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

5-Methyl-2-propylhex-2-enal undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to the corresponding alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Hydrogen bromide in the presence of a peroxide initiator.

Major Products Formed

Oxidation: 5-Methyl-2-propylhexanoic acid.

Reduction: 5-Methyl-2-propylhex-2-enol.

Substitution: 5-Bromo-2-methyl-2-propylhexanal.

Scientific Research Applications

5-Methyl-2-propylhex-2-enal has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of fragrances and flavoring agents due to its aldehyde functionality.

Mechanism of Action

The mechanism by which 5-Methyl-2-propylhex-2-enal exerts its effects involves its reactivity with nucleophiles and electrophiles. The aldehyde group is highly reactive, allowing the compound to participate in various chemical reactions. The molecular targets and pathways involved depend on the specific application and the nature of the interacting species.

Comparison with Similar Compounds

Key Differences :

• Substituent Branching : The propyl group in 5-methyl-2-propylhex-2-enal is linear, whereas 2-isopropyl-5-methylhex-2-enal has a branched isopropyl group at C2.
• Physical Properties : Branched isomers typically exhibit lower boiling points and higher volatility compared to linear analogs due to reduced molecular surface area and weaker van der Waals interactions. For example, 2-isopropyl-5-methylhex-2-enal (CAS 35158-25-9) has a boiling point of ~195–200°C, while the linear propyl variant is expected to have a slightly higher boiling point .
• Chemical Reactivity : The linear propyl chain in 5-methyl-2-propylhex-2-enal may enhance steric accessibility for electrophilic attacks at the α,β-unsaturated site compared to the bulkier isopropyl derivative.

Property	5-Methyl-2-propylhex-2-enal	2-Isopropyl-5-methylhex-2-enal
Molecular Formula	C₁₀H₁₈O	C₁₀H₁₈O
Molecular Weight (g/mol)	154.25	154.25
Substituent at C2	Linear propyl	Branched isopropyl
Boiling Point (°C)	~200–205 (estimated)	195–200
Reactivity	Higher steric accessibility	Moderate steric hindrance

Functional Group Analog: 2-Methyl-5-(propan-2-yl)cyclohex-2-en-1-one

Key Differences :

• Functional Group: This compound (CAS 499-71-8) is a cyclic ketone (cyclohexenone), contrasting with the acyclic aldehyde group in 5-methyl-2-propylhex-2-enal.
• Reactivity: Aldehydes are generally more reactive than ketones due to the lower electron-withdrawing effect of the aldehyde group, favoring nucleophilic additions. Cyclohexenones, however, participate in conjugate additions and Diels-Alder reactions due to their ring strain and electron-deficient double bonds .
• Applications: Cyclohexenones are intermediates in pharmaceutical synthesis (e.g., steroids), while α,β-unsaturated aldehydes are more common in flavor chemistry.

Property	5-Methyl-2-propylhex-2-enal	2-Methyl-5-(propan-2-yl)cyclohex-2-en-1-one
Functional Group	Aldehyde	Ketone
Structure	Acyclic	Cyclic
Molecular Formula	C₁₀H₁₈O	C₁₀H₁₆O
Reactivity	Electrophilic aldehyde	Conjugated enone system
Applications	Flavors, fragrances	Pharmaceutical intermediates

Research Implications and Limitations

• Data Gaps : Direct experimental data on 5-methyl-2-propylhex-2-enal is scarce; comparisons rely on extrapolation from structural analogs.
• Synthetic Pathways : The compound could be synthesized via aldol condensation or oxidation of corresponding alcohols, but yield optimization would require tailored catalysts.

References National Institute of Standards and Technology (NIST), 2023. FDB014523 Compound Database, 2023.